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Compound of Interest

Compound Name: N,N-Diethylpropionamide

CAS No.: 1114-51-8

Cat. No.: B073092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Diethylpropionamide, a valuable intermediate in various chemical syntheses. The following

sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, along with the experimental protocols used for their acquisition.

Chemical Structure
Caption: Chemical structure of N,N-Diethylpropionamide.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data obtained for N,N-
Diethylpropionamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~1.1 t 6H
CH₃ (from two ethyl

groups on N)

~1.15 t 3H
CH₃ (from propionyl

group)

~2.3 q 2H
CH₂ (from propionyl

group)

~3.3 q 4H
CH₂ (from two ethyl

groups on N)

¹³C NMR (Carbon-13 NMR) Data[1][2][3]

Chemical Shift (δ) ppm Assignment

~10 CH₃ (from propionyl group)

~13 CH₃ (from ethyl groups on N)

~27 CH₂ (from propionyl group)

~41 CH₂ (from ethyl groups on N)

~173 C=O (carbonyl)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Vibrational Mode

~2970 C-H stretch (alkane)

~1640 C=O stretch (amide)

~1460 C-H bend (alkane)

~1270 C-N stretch
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Mass Spectrometry (MS)
m/z Interpretation

129 [M]⁺ (Molecular ion)[4][5]

100 [M - C₂H₅]⁺

72 [M - C₂H₅CO]⁺

58 [CH₃CH₂N=CH₂]⁺ (Base Peak)[4]

57 [M - C₄H₈O]⁺

44 [C₂H₅N]⁺

29 [C₂H₅]⁺[4]

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy
Sample Preparation: Approximately 10-20 mg of N,N-Diethylpropionamide was dissolved in

0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as

an internal standard. The solution was then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra were recorded on a Bruker

Avance 400 MHz spectrometer.[6] For ¹H NMR, a standard pulse sequence was used with a

spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second.

For ¹³C NMR, a proton-decoupled pulse sequence was employed with a spectral width of 240

ppm, an acquisition time of 1 second, and a relaxation delay of 2 seconds. All chemical shifts

are reported in parts per million (ppm) relative to TMS (δ 0.00).[6]

Infrared (IR) Spectroscopy
Sample Preparation: As N,N-Diethylpropionamide is a liquid at room temperature, the IR

spectrum was obtained using the neat liquid. A single drop of the neat liquid was placed

between two potassium bromide (KBr) plates to form a thin film.
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Instrumentation and Data Acquisition: The FTIR spectrum was recorded on a Shimadzu

IRAffinity-1 FTIR spectrometer.[7] The spectrum was acquired in the range of 4000-400 cm⁻¹

with a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was recorded prior

to the sample analysis and was automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Preparation: The sample was introduced directly into the mass spectrometer via a

heated probe. A small amount of the liquid sample was placed in a capillary tube, which was

then inserted into the probe.

Instrumentation and Data Acquisition: The mass spectrum was obtained using an electron

ionization (EI) source on a time-of-flight (TOF) mass spectrometer.[8][9] The sample was

vaporized at an inlet temperature of 200°C. The ionization energy was set to 70 eV.[8] The

mass analyzer scanned a mass-to-charge (m/z) range of 10-200.

Data Interpretation Workflows
The following diagrams illustrate the logical workflows for interpreting the spectroscopic data.
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¹H NMR Interpretation

¹³C NMR Interpretation

Chemical Shift (ppm)

Proton Environment
Identifies electronic environment

Multiplicity
Indicates neighboring protons

Integration
Determines proton ratio

Chemical Shift (ppm) Carbon Environment
Identifies carbon type

Click to download full resolution via product page

Caption: Workflow for NMR spectral interpretation.
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Acquire IR Spectrum

Identify Absorption Peaks (cm⁻¹)

Correlate with Vibrational Modes

Identify Functional Groups

Click to download full resolution via product page

Caption: Workflow for IR spectral interpretation.

Acquire Mass Spectrum

Identify Molecular Ion Peak (M⁺) Analyze Fragmentation Pattern

Confirm Molecular Structure & Weight

Determines Molecular Weight Provides structural fragments

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometry data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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